Cas no 345243-77-8 (3-(5-bromo-2-methoxyphenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyanoprop-2-enamide)

• Product Name: 3-(5-bromo-2-methoxyphenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyanoprop-2-enamide
• CAS No: 345243-77-8
• MF: C₁₈H₁₁BrClF₃N₂O₂
• MW: 459.644353151321
• CID: 6146487
• PubChem ID: 2343956
• Update Time: 2024-01-06

3-(5-bromo-2-methoxyphenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26598145
• Z44308271
• 3-(5-bromo-2-methoxyphenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyanoprop-2-enamide
• AB00711948-01
• 345243-77-8

• Inchi： 1S/C18H11BrClF3N2O2/c1-27-16-5-3-13(19)7-10(16)6-11(9-24)17(26)25-15-8-12(18(21,22)23)2-4-14(15)20/h2-8H,1H3,(H,25,26)/b11-6+
• InChI Key： FKCCNEFTAMBXGM-IZZDOVSWSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(\C#N)/C(NC1=C(C=CC(C(F)(F)F)=C1)Cl)=O)OC

Computed Properties

• Exact Mass: 457.96445g/mol
• Monoisotopic Mass: 457.96445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives